Cas no 125096-55-1 (2-(2,4-Dimethylphenoxy)propanohydrazide)

• Product Name: 2-(2,4-Dimethylphenoxy)propanohydrazide
• CAS No: 125096-55-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD03423276
• CID: 1079549
• PubChem ID: 3698461
• Update Time: 2025-06-26

2-(2,4-Dimethylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethylphenoxy)propanehydrazide
• 2-(2,4-Dimethylphenoxy)propanohydrazide
• 2,6-DIMETHOXYPHENYLISOCYANATE
• AKOS B015441
• ART-CHEM-BB B015441
• CHEMBRDG-BB 3015441
• 2-(2,4-dimethylphenoxy)propanohydrazide(SALTDATA: FREE)
• 125096-55-1
• SB86025
• Propanoic acid, 2-(2,4-dimethylphenoxy)-, hydrazide
• MFCD03423276
• STK443013
• VS-06012
• AKOS000305627
• BBL017276
• DTXSID30395198
• CS-0318659
• ALBB-002753

• MDL： MFCD03423276
• Inchi： 1S/C11H16N2O2/c1-7-4-5-10(8(2)6-7)15-9(3)11(14)13-12/h4-6,9H,12H2,1-3H3,(H,13,14)
• InChI Key： KPSFMYYHYJMRAG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C)C(C(NN)=O)C

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 2.15180

2-(2,4-Dimethylphenoxy)propanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2,4-Dimethylphenoxy)propanohydrazide

Comprehensive Overview of 2-(2,4-Dimethylphenoxy)propanohydrazide (CAS No. 125096-55-1): Properties, Applications, and Industry Insights

2-(2,4-Dimethylphenoxy)propanohydrazide (CAS No. 125096-55-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a hydrazide derivative, it features a phenoxy backbone with dimethyl substitutions, offering versatile reactivity for synthetic applications. This compound's propanohydrazide moiety enables it to act as a key intermediate in the synthesis of heterocyclic compounds, which are increasingly sought after in drug discovery programs targeting metabolic disorders and inflammatory diseases.

Recent advancements in green chemistry have highlighted the potential of 2-(2,4-Dimethylphenoxy)propanohydrazide as a building block for environmentally friendly synthesis routes. Researchers are exploring its use in catalyzed coupling reactions, where its moderate polarity and stability under mild conditions make it ideal for sustainable manufacturing processes. The compound's lipophilic character, imparted by the dimethylphenoxy group, has also sparked interest in formulations requiring controlled release properties, particularly in crop protection products where precision agriculture is a growing trend.

The analytical characterization of CAS 125096-55-1 reveals distinctive spectral features that facilitate quality control in industrial applications. Nuclear magnetic resonance (NMR) studies show characteristic peaks at 1.2 ppm (methyl protons) and 6.8-7.2 ppm (aromatic protons), while mass spectrometry typically displays a molecular ion peak at m/z 222. These properties make it easily identifiable in complex mixtures, addressing the pharmaceutical industry's need for traceable intermediates in quality-by-design (QbD) approaches.

In material science, the hydrogen bonding capacity of the propanohydrazide group enables molecular self-assembly, with potential applications in functional coatings and polymeric additives. Recent patent literature describes its incorporation into specialty polymers that exhibit enhanced thermal stability, coinciding with market demands for high-performance materials in electronics encapsulation. The compound's balanced hydrophilic-lipophilic properties make it particularly valuable in formulations requiring controlled interfacial activity.

From a regulatory perspective, 2-(2,4-Dimethylphenoxy)propanohydrazide complies with major chemical inventories including TSCA and EINECS, facilitating its global trade. Current Good Manufacturing Practice (cGMP) compliant synthesis routes have been developed to meet pharmaceutical-grade standards, responding to industry concerns about supply chain reliability for specialty chemicals. Stability studies indicate satisfactory shelf life when stored under recommended conditions (2-8°C in inert atmosphere), addressing formulation challenges in temperature-sensitive applications.

The commercial availability of CAS 125096-55-1 in research quantities has enabled academic investigations into its structure-activity relationships. Preliminary studies suggest potential as a enzyme inhibitor scaffold, particularly against targets involved in oxidative stress pathways. This aligns with current therapeutic trends toward multi-target drugs for complex diseases. Custom derivatization services now offer modified versions of the core structure, allowing medicinal chemists to explore structure diversification while maintaining the advantageous physicochemical profile of the parent compound.

Industrial scale production of 2-(2,4-Dimethylphenoxy)propanohydrazide typically employs flow chemistry techniques to ensure reproducibility and safety. Process optimization has reduced typical byproduct formation to <3%, meeting stringent requirements for high-purity intermediates in regulated industries. The development of continuous manufacturing protocols reflects broader pharmaceutical industry shifts toward more efficient production methodologies, particularly for small molecule APIs and their precursors.

Emerging applications in analytical chemistry utilize the compound's selective chelation properties for metal ion detection systems. Its phenoxy-hydrazide combination creates unique binding pockets that show promise in sensor technologies, coinciding with growing demand for environmental monitoring solutions. Research continues into modified versions with enhanced selectivity for specific cations, potentially addressing needs in water quality analysis and industrial process control.

The future outlook for 2-(2,4-Dimethylphenoxy)propanohydrazide appears promising as new synthetic methodologies expand its utility. Recent breakthroughs in photocatalysis have demonstrated its participation in radical-mediated transformations, opening avenues for novel bond-forming reactions. As the chemical industry prioritizes atom-efficient synthesis, this compound's well-defined reactivity profile positions it as a valuable tool for developing sustainable synthetic routes to complex molecules.